Cas no 88301-75-1 (Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-)

Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)- structure
88301-75-1 structure
Product Name:Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-
CAS No:88301-75-1
MF:C9H10F3NOS
MW:237.242011547089
CID:638266
PubChem ID:13350299
Update Time:2025-04-19

Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-
    • 2-(methylsulfinylmethyl)-6-(trifluoromethyl)aniline
    • 2-[(Methanesulfinyl)methyl]-6-(trifluoromethyl)aniline
    • QTEYDTXRTCNUCO-UHFFFAOYSA-N
    • DTXSID10537872
    • 88301-75-1
    • SCHEMBL10947311
    • Inchi: 1S/C9H10F3NOS/c1-15(14)5-6-3-2-4-7(8(6)13)9(10,11)12/h2-4H,5,13H2,1H3
    • InChI Key: QTEYDTXRTCNUCO-UHFFFAOYSA-N
    • SMILES: S(C)(CC1C=CC=C(C(F)(F)F)C=1N)=O

Computed Properties

  • Exact Mass: 237.04351960g/mol
  • Monoisotopic Mass: 237.04351960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.3Ų
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